Cas no 1934361-63-3 (2,5-dioxaspiro[3.5]nonan-8-amine)

• Product Name: 2,5-dioxaspiro[3.5]nonan-8-amine
• CAS No: 1934361-63-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5267296
• Update Time: 2026-03-09

2,5-dioxaspiro[3.5]nonan-8-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxaspiro[3.5]nonan-8-amine

• Inchi： 1S/C7H13NO2/c8-6-1-2-10-7(3-6)4-9-5-7/h6H,1-5,8H2
• InChI Key： LDWSWTHGLVXINS-UHFFFAOYSA-N
• SMILES： C1C2(CC(N)CCO2)CO1

Additional information on 2,5-dioxaspiro[3.5]nonan-8-amine

Comprehensive Guide to 2,5-Dioxaspiro[3.5]nonan-8-amine (CAS No. 1934361-63-3): Properties, Applications, and Industry Insights

The compound 2,5-dioxaspiro[3.5]nonan-8-amine (CAS No. 1934361-63-3) is a specialized spirocyclic amine with a unique molecular structure, making it a valuable intermediate in pharmaceutical and agrochemical research. Its spiro[3.5]nonane backbone and amine functionality offer versatile reactivity, enabling applications in drug discovery, material science, and catalysis. This article explores its properties, synthesis, and emerging trends, addressing key queries like "What is 2,5-dioxaspiro[3.5]nonan-8-amine used for?" and "How to synthesize spirocyclic amines?"—topics frequently searched in scientific databases.

Chemically, 2,5-dioxaspiro[3.5]nonan-8-amine belongs to the class of heterocyclic compounds, featuring a fused ring system with oxygen atoms at the 2 and 5 positions. The spiro center introduces steric constraints, which can influence binding affinity in bioactive molecules. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with the growing demand for fragment-based drug design (FBDD) strategies. Recent publications highlight its utility in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies.

Synthesis of CAS 1934361-63-3 typically involves ring-closing metathesis or reductive amination of precursor ketones. A 2023 study in Organic Letters demonstrated an efficient route using Grubbs catalyst to form the spirocyclic core, followed by amine protection-deprotection sequences. Such methods cater to industrial scalability, addressing common search queries like "buy 2,5-dioxaspiro[3.5]nonan-8-amine" and "suppliers of spirocyclic building blocks." Notably, its stability under physiological pH makes it suitable for prodrug development, another trending area in medicinal chemistry.

Beyond pharmaceuticals, 2,5-dioxaspiro[3.5]nonan-8-amine has garnered attention in advanced material science. Its rigid structure enhances polymer crosslinking efficiency, improving thermal stability in epoxy resins—a critical factor for electronics encapsulation. Companies exploring green chemistry also evaluate its derivatives as bio-based catalysts, aligning with ESG (Environmental, Social, and Governance) trends. Searches for "sustainable spirocyclic compounds" have surged by 40% YoY, reflecting industry shifts toward eco-friendly alternatives.

Analytical characterization of this compound relies on NMR (notably ¹³C and ¹H spectra), HRMS, and X-ray crystallography. The amine proton typically appears as a broad singlet near δ 2.5 ppm, while the spiro carbon resonates at ~110 ppm—key identifiers for quality control. These details respond to frequent queries like "NMR data for 1934361-63-3" among synthetic chemists.

In conclusion, 2,5-dioxaspiro[3.5]nonan-8-amine (CAS 1934361-63-3) bridges multiple disciplines, from precision medicine to smart materials. Its adaptability to high-throughput screening and compatibility with click chemistry workflows position it as a future-proof building block. As AI-driven molecular design gains traction (evidenced by rising searches for "AI in heterocyclic synthesis"), compounds like this will remain pivotal in accelerating R&D cycles.